Cas no 21076-09-5 ( )

• Product Name: &nbsp
• CAS No: 21076-09-5
• Molecular Formula: C₈H₁₁N₃S
• Molecular Weight: 181.25804
• MDL: MFCD00227387
• CID: 911060
• PubChem ID: 853583

  Properties

Names and Identifiers

• 1-methyl-N-phenyl-hydrazinecarbothioamide; 1-amino-1-methyl-3-phenyl-thiourea; 2-Methyl-4-phenyl-thiosemicarbazid; 1-methyl-N-phenylhydrazinethiocarboxamide; HMS1784N18; SBB062267; AC1LGXRI; 2-methyl-4-phenyl thiosemicarbazide; N-Methyl-N-anilinothioformyl-hydrazin; NSC231525; 2-Methyl-4-phenyl-3-thiosemicarbazide; CTK1A6224; 2-methyl-4-phenylthiosemicarbazide; ZINC06371781;
• DTXSID30357453
• CS-0300489
• SBB062267
• 1-amino-1-methyl-3-phenylthiourea
• 1-Methyl-N-phenylhydrazine-1-carbothioamide
• AKOS001019294
• Z56844976
• NSC-231525
• 2-methyl-4-phenylthiosemicarbazide
• SCHEMBL10670402
• 3-amino-3-methyl-1-phenylthiourea
• MS-8592
• 2-Methyl-4-phenyl-3-thiosemicarbazide
• YZGLZXFPFUCNQE-UHFFFAOYSA-N
• 1-methyl-N-phenylhydrazinecarbothioamide
• HMS1784N18
• Hydrazinecarbothioamide, 1-methyl-N-phenyl-
• 1-phenyl-3-methylthiosemicarbazide
• 21076-09-5
• NSC231525
• MFCD00227387

• MDL： MFCD00227387
• InChIKey： YZGLZXFPFUCNQE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11N3S/c1-11(9)8(12)10-7-5-3-2-4-6-7/h2-6H,9H2,1H3,(H,10,12)
• SMILES： CN(C(=S)NC1=CC=CC=C1)N

Computed Properties

• Exact Mass: 181.06753
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.067368
• Heavy Atom Count: 12
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 73.4

Experimental Properties

• PSA: 41.29
• Refractive Index: 1.707
• Boiling Point: 287.8°C at 760 mmHg
• Flash Point: 127.9°C
• Density: 1.282

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives